![molecular formula C27H25N2O4PS B3008814 4-nitro-N-(tribenzylphosphoranylidene)benzenesulfonamide CAS No. 324058-06-2](/img/structure/B3008814.png)
4-nitro-N-(tribenzylphosphoranylidene)benzenesulfonamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
4-nitro-N-(tribenzylphosphoranylidene)benzenesulfonamide, commonly known as NBPS, is a sulfonamide compound that has gained attention in scientific research for its potential as a therapeutic agent. This compound has been found to possess a variety of biological activities, including anti-inflammatory, anti-cancer, and anti-bacterial properties.
Scientific Research Applications
- Application : Investigate its potential as an antibacterial agent. Assess its efficacy against specific bacterial strains and explore its mechanism of action .
- Application : Explore the compound’s synergy with other antimicrobial agents. Investigate whether it can be part of hybrid antimicrobials to combat drug-resistant bacteria .
- Application : Study its interaction with enzymes. Identify potential targets (e.g., carbonic anhydrase) and assess its inhibitory activity .
- Application : Investigate its crystal structure using X-ray crystallography. Understand its packing arrangement and intermolecular interactions .
- Application : Explore modifications to enhance its pharmacological properties. Consider substituents for better binding to specific receptors .
- Application : Investigate its role in materials such as polymers, nanoparticles, or thin films. Assess its impact on mechanical, optical, or electronic properties .
Antibacterial Activity
Hybrid Antimicrobials
Enzyme Inhibition
Crystal Engineering
Pharmacophore Design
Materials Science
properties
IUPAC Name |
4-nitro-N-(tribenzyl-λ5-phosphanylidene)benzenesulfonamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C27H25N2O4PS/c30-29(31)26-16-18-27(19-17-26)35(32,33)28-34(20-23-10-4-1-5-11-23,21-24-12-6-2-7-13-24)22-25-14-8-3-9-15-25/h1-19H,20-22H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GZDIVNWCVKQEKP-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)CP(=NS(=O)(=O)C2=CC=C(C=C2)[N+](=O)[O-])(CC3=CC=CC=C3)CC4=CC=CC=C4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C27H25N2O4PS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
504.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
4-nitro-N-(tribenzylphosphoranylidene)benzenesulfonamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.